Cas no 1260382-64-6 (6-Methoxy-7-iodo-1H-indazole)

• Product Name: 6-Methoxy-7-iodo-1H-indazole
• CAS No: 1260382-64-6
• MF: C₈H₇IN₂O
• MW: 274.058453798294
• CID: 5558224
• Update Time: 2025-06-08

6-Methoxy-7-iodo-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-7-iodo-1H-indazole
• 7-Iodo-6-methoxy-1H-indazole

• Inchi： 1S/C8H7IN2O/c1-12-6-3-2-5-4-10-11-8(5)7(6)9/h2-4H,1H3,(H,10,11)
• InChI Key： ZLZABPCYEKNKQZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(OC)=C2I)C=N1

Additional information on 6-Methoxy-7-iodo-1H-indazole

Introduction to 6-Methoxy-7-iodo-1H-indazole (CAS No. 1260382-64-6)

6-Methoxy-7-iodo-1H-indazole, identified by the Chemical Abstracts Service Number (CAS No.) 1260382-64-6, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 6-Methoxy-7-iodo-1H-indazole, particularly the presence of a methoxy group at the 6-position and an iodine atom at the 7-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and synthetic chemistry.

The indazole core is a privileged structure in medicinal chemistry, often found in biologically active molecules such as antiviral, anticancer, and antimicrobial agents. The introduction of substituents like the methoxy group and the iodine atom enhances the compound's interactability with biological targets, thereby expanding its pharmacological potential. In recent years, there has been a growing interest in exploring indazole derivatives for their ability to modulate various cellular pathways, including those involved in inflammation, neurodegeneration, and cancer progression.

One of the most compelling aspects of 6-Methoxy-7-iodo-1H-indazole is its utility as a building block in organic synthesis. The iodine atom at the 7-position serves as an excellent handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions allow chemists to introduce a wide range of substituents at different positions of the indazole ring, enabling the generation of structurally diverse libraries of compounds. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates with improved efficacy and reduced toxicity.

Recent advancements in synthetic methodologies have further underscored the importance of 6-Methoxy-7-iodo-1H-indazole in medicinal chemistry. For instance, transition-metal-catalyzed reactions have enabled more efficient and scalable synthesis of complex indazole derivatives. These methods have not only streamlined the production process but also opened new avenues for structural optimization. The ability to rapidly modify the indazole scaffold has been particularly valuable in developing compounds that exhibit targeted biological activity.

In terms of biological activity, 6-Methoxy-7-iodo-1H-indazole has shown promise in several preclinical studies. Its structural motif is reminiscent of known bioactive molecules that interact with specific enzymes and receptors. For example, indazole derivatives have been reported to inhibit kinases and other enzymes involved in cancer signaling pathways. The methoxy group at the 6-position may enhance binding affinity by participating in hydrogen bonding interactions with biological targets, while the iodine atom can serve as a docking point for further functionalization to improve pharmacokinetic properties.

The compound's potential as an intermediate in drug development has also been highlighted by its role in synthesizing more complex molecules with tailored biological profiles. Researchers have leveraged 6-Methoxy-7-iodo-1H-indazole to develop inhibitors targeting diseases such as diabetes, cardiovascular disorders, and neurodegenerative conditions. The versatility of this scaffold allows for fine-tuning of pharmacological properties through structural modifications, making it an attractive choice for medicinal chemists seeking to develop next-generation therapeutics.

The synthesis of 6-Methoxy-7-iodo-1H-indazole itself is a testament to the progress made in synthetic organic chemistry. Modern techniques have enabled more efficient and environmentally friendly routes to this compound compared to traditional methods. This has not only reduced production costs but also minimized waste generation, aligning with the growing emphasis on green chemistry principles. The availability of high-purity 6-Methoxy-7-iodo-1H-indazole has facilitated its use in sensitive applications such as crystallographic studies and mechanistic investigations.

As research continues to uncover new therapeutic targets and mechanisms, the demand for specialized intermediates like 6-Methoxy-7-iodo-1H-indazole is expected to rise. The compound's unique structural features make it a versatile tool for exploring novel drug interactions and developing innovative treatment strategies. Collaborative efforts between synthetic chemists and biologists will be crucial in harnessing its full potential and translating laboratory findings into clinical applications.

In conclusion,6-Methoxy-7-iodo-1H-indazole (CAS No. 1260382-64-6) represents a significant advancement in pharmaceutical chemistry. Its structural versatility, coupled with its utility as a synthetic intermediate and biological probe, positions it as a cornerstone compound in modern drug discovery efforts. As research progresses，this molecule is likely to play an increasingly important role in developing new treatments for a variety of diseases，underscoring its importance as a valuable asset in the pharmaceutical industry.